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Compound of Interest

Compound Name: Methyl vinyl sulfone

Cat. No.: B151964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of methyl vinyl sulfone
(MVS), a valuable reagent in organic synthesis and drug development. This document details

its commercial availability, purity grades, and provides cited experimental protocols for its

synthesis and purification.

Commercial Sources and Purity Grades
Methyl vinyl sulfone is commercially available from a variety of chemical suppliers in several

purity grades. The most common grades are 95%, ≥96%, and ≥97%. It is important for

researchers to note that the stated purity on the label may be a minimum specification, and the

actual purity of a specific lot can be higher. For instance, a certificate of analysis for a 95%

stabilized grade from one supplier showed an actual purity of 98.2%. For applications requiring

the highest purity, it is recommended to consult the supplier's specific lot analysis.

Below is a summary of major commercial suppliers and the typical purity grades they offer.
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Supplier Stated Purity Grade(s) Notes

Sigma-Aldrich (Merck) ≥97%
Often contains p-tert-

butylphenol as a stabilizer.

Thermo Scientific Chemicals

(part of Thermo Fisher

Scientific)

95% (stabilized)

A certificate of analysis for a

95% grade indicated an actual

purity of 98.2%.

Aladdin Scientific ≥96%[1] Available in various quantities.

Santa Cruz Biotechnology
Not specified, refer to

Certificate of Analysis[2]
Offered for research use.

A Chemtek
Purity not specified on the

product page[3]

Certificate of Analysis available

upon request.

India Fine Chemicals
Purity not specified on the

product page
Inquire for details.[4]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and purification of

methyl vinyl sulfone, based on established laboratory procedures.

Synthesis of Methyl Vinyl Sulfone from 2-
(Methylsulfonyl)ethanol
This method involves the reaction of 2-(methylsulfonyl)ethanol with methanesulfonyl chloride in

the presence of a base.

Materials:

2-(Methylsulfonyl)ethanol

Triethylamine (TEA)

Methanesulfonyl chloride

Dichloromethane (DCM)
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Saturated aqueous sodium hydrogen carbonate solution

2N Hydrochloric acid (HCl)

Anhydrous magnesium sulfate

Procedure:[5]

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,

dissolve 2-(methylsulfonyl)ethanol (1 g, 8.05 mmol) and triethylamine (1.23 mL, 8.85 mmol)

in dichloromethane (10 mL).

Cool the stirred solution to 0 °C in an ice bath.

Slowly add methanesulfonyl chloride (0.68 mL, 8.85 mmol) dropwise to the reaction mixture.

Continue stirring the mixture at 0 °C for 1.5 hours.

After the reaction is complete, pour the mixture into a separatory funnel containing a

saturated aqueous solution of sodium hydrogen carbonate.

Separate the organic layer.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash them sequentially with saturated aqueous sodium

hydrogen carbonate and 2N HCl.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution and concentrate it under reduced pressure to yield the crude product.

Purification of Methyl Vinyl Sulfone
Purification of the crude methyl vinyl sulfone is typically achieved by vacuum distillation. For

higher purity, a fractional distillation apparatus can be employed.

Procedure for Vacuum Distillation:
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Assemble a vacuum distillation apparatus.

Place the crude methyl vinyl sulfone in the distillation flask with a stir bar.

Gradually apply vacuum and heat the flask.

Collect the fraction that distills at the appropriate boiling point and pressure (e.g., 115-117 °C

at 19 mmHg).

For enhanced purification, passing the crude product through a column of alumina before

distillation can remove polar impurities.[6]

Visualizing the Workflow
The following diagrams illustrate the key processes described in this guide.
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Synthesis and Purification Workflow for Methyl Vinyl Sulfone.
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Purification Pathways for Methyl Vinyl Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl Vinyl Sulfone: A Technical Guide to Commercial
Sources, Purity, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151964#commercial-sources-and-purity-grades-of-
methyl-vinyl-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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